Cas no 1021117-69-0 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide)
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide
- 2-Piperidineacetamide, N-(phenylmethyl)-1-(phenylsulfonyl)-
-
- Inchi: 1S/C20H24N2O3S/c23-20(21-16-17-9-3-1-4-10-17)15-18-11-7-8-14-22(18)26(24,25)19-12-5-2-6-13-19/h1-6,9-10,12-13,18H,7-8,11,14-16H2,(H,21,23)
- InChI Key: ORUVHUONRFLQHS-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=CC=C2)(=O)=O)CCCCC1CC(NCC1=CC=CC=C1)=O
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2267-0002-2μmol |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-5μmol |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-10μmol |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-20μmol |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-1mg |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-2mg |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-3mg |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-4mg |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-5mg |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0002-10mg |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide |
1021117-69-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide
Comprehensive Overview of 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide (CAS No. 1021117-69-0)
2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide (CAS No. 1021117-69-0) is a synthetic organic compound with a unique molecular structure that combines a piperidine ring, a benzenesulfonyl group, and a benzylacetamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules targeting neurological and inflammatory pathways.
The compound's molecular formula is C20H24N2O3S, with a molecular weight of 372.48 g/mol. Its structure features a piperidine core, which is a common scaffold in many FDA-approved drugs, enhancing its relevance in medicinal chemistry. The presence of the benzenesulfonyl group contributes to its stability and solubility, making it a versatile building block in organic synthesis. The N-benzylacetamide moiety further expands its utility in designing novel therapeutic agents.
One of the most frequently asked questions about 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide is its potential applications in drug discovery. Recent studies have explored its use as a precursor in the development of small-molecule inhibitors for enzymes involved in neurodegenerative diseases. For instance, its structural similarity to known acetylcholinesterase inhibitors has prompted investigations into its efficacy for Alzheimer's disease treatment. Additionally, its anti-inflammatory properties are being studied for conditions like rheumatoid arthritis and multiple sclerosis.
Another hot topic in the scientific community is the compound's role in catalysis and asymmetric synthesis. The piperidine ring and benzenesulfonyl group make it a valuable ligand in transition metal-catalyzed reactions, which are crucial for producing enantiomerically pure pharmaceuticals. Researchers are also examining its potential in green chemistry, where its stability and recyclability could reduce waste in industrial processes.
From a commercial perspective, 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide is available through specialized chemical suppliers, often labeled as a high-purity reference standard for research purposes. Its price and availability fluctuate based on demand from academic and industrial labs. Recent trends indicate a growing market for custom synthesis services, where this compound is tailored to specific research needs, such as isotopic labeling or structural modifications for patent applications.
Safety and handling of 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions—such as wearing gloves and working in a fume hood—are recommended. Its Material Safety Data Sheet (MSDS) provides detailed guidelines for storage, typically recommending a cool, dry environment away from light to maintain stability.
In summary, 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide (CAS No. 1021117-69-0) is a multifaceted compound with promising applications in pharmaceutical research, catalysis, and green chemistry. Its unique structure and versatility make it a valuable asset for scientists exploring new therapeutic avenues and sustainable chemical processes. As research progresses, this compound is likely to remain a focal point in innovative drug design and synthetic methodologies.
1021117-69-0 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-benzylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)